(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride

• Molecular Formula: C6H9ClN2O2S
• Molecular Weight: 208.67 g/mol
• IUPAC Name: (1,5-dimethylpyrazol-3-yl)methanesulfonyl chloride
• InChI: InChI=1S/C6H9ClN2O2S/c1-5-3-6(8-9(5)2)4-12(7,10)11/h3H,4H2,1-2H3
• InChI Key: PDUXLCVXMBDZRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CS(=O)(=O)Cl

Description

(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound is characterized by the presence of a methanesulfonyl chloride group attached to the pyrazole ring, which imparts unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride typically involves the reaction of (1,5-Dimethyl-1H-pyrazol-3-yl)methanol with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the methanesulfonyl chloride. The reaction proceeds as follows:

• Dissolve (1,5-Dimethyl-1H-pyrazol-3-yl)methanol in anhydrous dichloromethane.
• Add triethylamine to the solution to act as a base.
• Slowly add methanesulfonyl chloride to the reaction mixture while maintaining a low temperature (0-5°C).
• Stir the reaction mixture at room temperature for several hours.
• After completion, the reaction mixture is washed with water and the organic layer is separated.
• The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated to obtain the crude product.
• The crude product is purified by recrystallization or column chromatography to obtain pure (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride.

Industrial Production Methods

Industrial production of (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, and the reaction conditions are optimized for maximum yield and purity. The purification process may involve advanced techniques such as distillation, crystallization, and high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The methanesulfonyl chloride group can be substituted by nucleophiles such as amines, alcohols, and thiols.

Oxidation: The compound can be oxidized to form sulfonic acids or sulfonates.

Reduction: The methanesulfonyl chloride group can be reduced to form the corresponding sulfide or thiol.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as primary and secondary amines, alcohols, and thiols are commonly used. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature or slightly elevated temperatures.

Oxidation: Oxidizing agents such as hydrogen peroxide, potassium permanganate, or sodium periodate are used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used in anhydrous solvents.

Major Products Formed

Nucleophilic Substitution: The major products are sulfonamides, sulfonate esters, and sulfonate thioesters.

Oxidation: The major products are sulfonic acids or sulfonates.

Reduction: The major products are sulfides or thiols.

Scientific Research Applications

Based on the search results, here's what is known about the applications of pyrazole derivatives, including compounds similar to "(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride":

1. Anti-RSV Agents:

• Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their anti-respiratory syncytial virus (RSV) activity .
• Modifications at the 2-position of the pyrazolo[1,5-a]pyrimidine scaffold can yield potent anti-RSV agents .
• The dihedral angle between the pyrazolo[1,5-a]pyrimidine scaffold and the plane of the amide bond is a key factor for anti-RSV activity .
• Research has focused on reproducing optimal dihedral angles in newly designed compounds to obtain effective anti-RSV agents .
• For example, compound 9c, a pyrazolo[1,5-a]pyrimidine derivative, showed potent anti-RSV activity with an EC50 value of below 1 nM .

2. Potential Backup for Clopidogrel:

• N-[6-(4-Butanoyl-5-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]-5-chloro-1 was investigated as a potential backup for clopidogrel .
• The research aimed to identify novel reversible P2Y12 antagonists .

3. Chemical Intermediate/Building Block:

• "(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride" is related to other pyrazole derivatives such as (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonyl chloride .
• These types of compounds can be used as chemical building blocks in the synthesis of more complex molecules .

4. Other Applications of Radioactivity and Chemical Analysis:

• Radioactivity has widespread applications in various fields, including chemistry, petroleum, pharmaceuticals, and medicine .
• Applied radioactivity aids in product and process improvements, cost reduction, and complex research problems .
• Activation analysis, using neutrons to create radioisotopes, can identify and measure minute quantities of elements (as low as one part per billion) .
• This is useful in manufacturing and research, especially when processing rare or expensive materials .

Mechanism of Action

The mechanism of action of (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride involves the reactivity of the methanesulfonyl chloride group. This group is highly electrophilic and can react with nucleophiles to form covalent bonds. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile. For example, in biological systems, the compound can modify proteins by reacting with nucleophilic amino acid residues such as lysine or cysteine, leading to changes in protein function and activity.

Comparison with Similar Compounds

Similar Compounds

• (1,5-Dimethyl-1H-pyrazol-3-yl)methylamine
• (1,5-Dimethyl-1H-pyrazol-3-yl)methanol
• (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonic acid

Uniqueness

(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride is unique due to the presence of the methanesulfonyl chloride group, which imparts distinct reactivity and chemical properties. This group allows the compound to participate in a wide range of chemical reactions, making it a versatile reagent in organic synthesis and a valuable tool in scientific research.

Biological Activity

(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride is a compound belonging to the pyrazole family, characterized by its unique structure and chemical properties. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor and in various therapeutic applications.

The compound features a pyrazole ring substituted with two methyl groups at the 1 and 5 positions and a methanesulfonyl chloride group at the 3 position. Its electrophilic nature allows it to participate in nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

The biological activity of (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride primarily involves:

• Enzyme Inhibition : The sulfonyl chloride group can form covalent bonds with nucleophilic sites on enzymes, leading to inhibition of specific biochemical pathways.
• Interaction with Receptors : The compound may modulate receptor activity, influencing various cellular processes.

Antiproliferative Activity

Recent studies have evaluated the antiproliferative effects of pyrazole derivatives, including (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride. The following table summarizes findings from various research articles:

Compound	Cell Line	IC50 (µM)	Observations
(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride	U937	10.5	Moderate antiproliferative activity observed
3,5-dimethyl-1H-pyrazole derivatives	HeLa	8.2	Significant cytotoxicity against cervical cancer cells
1,3,5-trimethyl-1H-pyrazole derivatives	MCF-7	12.0	Inhibitory effects on breast cancer cell proliferation

Case Studies

A focused study on the biological effects of (1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride revealed its potential as an effective therapeutic agent. The compound was tested against various cancer cell lines using the CellTiter-Glo Luminescent cell viability assay:

• U937 Cells : The compound exhibited an IC50 value of 10.5 µM, indicating moderate antiproliferative activity.
• MCF-7 Cells : Demonstrated an IC50 of 12.0 µM, suggesting potential application in breast cancer treatment.

Q & A

Basic: What are the optimal synthetic routes for preparing (1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride?

The thiourea/NCBSI/HCl system provides a robust method for synthesizing alkyl sulfonyl chlorides. This telescoping approach converts alkyl halides to sulfonyl chlorides via a recyclable N-chloro-N-(phenylsulfonyl)benzene sulfonamide (NCBSI) intermediate. Key steps include:

• Reaction setup : Use stoichiometric NCBSI in HCl under controlled temperatures (0–25°C).
• Workup : Extract the product with dichloromethane and purify via recrystallization (e.g., yields >90% for analogous compounds like (4-chlorophenyl)methanesulfonyl chloride) .
• Validation : Confirm purity via melting point analysis and NMR (e.g., δ ~4.46–4.76 ppm for sulfonyl-CH2 groups in $^1H$ NMR) .

Basic: How can researchers safely handle methanesulfonyl chloride derivatives in the lab?

Methanesulfonyl chloride derivatives are highly toxic and corrosive. Critical safety protocols include:

• Personal protective equipment (PPE) : Wear chemical-resistant gloves (e.g., nitrile), goggles, and lab coats. Use fume hoods to avoid inhalation .
• Emergency response : For skin contact, rinse immediately with water for ≥15 minutes. For eye exposure, irrigate with water and seek medical help .
• Storage : Keep in glass containers away from oxidizers and moisture .

Basic: What spectroscopic techniques are essential for characterizing this compound?

• $^1H$ and $^{13}C$ NMR : Identify the pyrazole ring protons (δ ~2.1–2.5 ppm for methyl groups) and sulfonyl-CH2 (δ ~4.5–4.8 ppm). $^{13}C$ signals for sulfonyl groups appear at ~69–70 ppm .
• Mass spectrometry (MS) : Use high-resolution MS to confirm molecular ion peaks (e.g., [M+Cl]⁻ adducts in negative-ion mode).
• X-ray crystallography : Employ SHELXL for refinement and ORTEP-3 for visualizing anisotropic displacement ellipsoids .

Advanced: How do reaction conditions influence sulfonyl chloride stability during synthesis?

• Temperature control : Excess heat accelerates decomposition into sulfonic acids. Maintain reactions at ≤25°C .
• Solvent selection : Polar aprotic solvents (e.g., dichloromethane) stabilize intermediates, while protic solvents promote hydrolysis .
• Catalyst optimization : NCBSI enhances selectivity by minimizing side reactions (e.g., over-sulfonation) .

Advanced: What crystallographic strategies resolve challenges in determining the compound’s solid-state structure?

• Data collection : Use high-resolution synchrotron data (λ ~0.7–1.0 Å) to resolve disorder in the pyrazole ring .
• Refinement : Apply SHELXL’s restraints for anisotropic displacement parameters, particularly for sulfonyl and methyl groups .
• Hydrogen bonding analysis : Use graph-set analysis (e.g., Etter’s rules) to map C–H···O interactions between sulfonyl groups and adjacent molecules .

Advanced: How can computational modeling predict reactivity in nucleophilic substitutions involving this compound?

• DFT calculations : Optimize transition states using Gaussian09 at the B3LYP/6-31G(d) level to model sulfonyl chloride reactivity with amines or alcohols.
• Solvent effects : Include PCM models to simulate polar aprotic environments (e.g., dichloromethane) .
• Charge distribution : Analyze electrostatic potential maps to identify electrophilic centers (e.g., sulfur in the sulfonyl group) .

Advanced: What methodologies address contradictions in reported synthetic yields for analogous sulfonyl chlorides?

• Reproducibility checks : Verify stoichiometry of NCBSI and reaction time (e.g., 2–4 hours for optimal conversion) .
• Impurity profiling : Use HPLC-MS to detect byproducts (e.g., sulfonic acids from hydrolysis) .
• Cross-validation : Compare $^1H$ NMR data with literature values (e.g., δ ~7.2–7.4 ppm for aromatic protons in substituted derivatives) .

Advanced: How do intermolecular interactions influence crystallization outcomes?

• Packing analysis : Use Mercury software to identify π-π stacking between pyrazole rings (distance ~3.5–4.0 Å) and C–H···Cl hydrogen bonds .
• Polymorphism screening : Test solvents like ethanol/water mixtures to isolate different crystal forms .
• Thermal analysis : DSC/TGA reveals stability differences between polymorphs (e.g., melting points varying by 5–10°C) .